Cas no 1343418-40-5 (2,2-Difluoro-3-hydroxy-5,5-dimethylhexanoic acid)

• Product Name: 2,2-Difluoro-3-hydroxy-5,5-dimethylhexanoic acid
• CAS No: 1343418-40-5
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 5754138
• PubChem ID: 62949885
• Update Time: 2023-11-18

2,2-Difluoro-3-hydroxy-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1343418-40-5
• EN300-1629163
• 2,2-difluoro-3-hydroxy-5,5-dimethylhexanoic acid
• CS-0272669
• AKOS012247592
• Hexanoic acid, 2,2-difluoro-3-hydroxy-5,5-dimethyl-
• 2,2-Difluoro-3-hydroxy-5,5-dimethylhexanoic acid

• Inchi： 1S/C8H14F2O3/c1-7(2,3)4-5(11)8(9,10)6(12)13/h5,11H,4H2,1-3H3,(H,12,13)
• InChI Key： NBCFUNFANPATOB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(CC(C)(C)C)O)F

Computed Properties

• Exact Mass: 196.09110063g/mol
• Monoisotopic Mass: 196.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 287.1±40.0 °C(Predicted)
• pka: 1.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives